molecular formula C10H11N3O3S B2968177 2-methoxy-N-(5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl)acetamide CAS No. 1396848-80-8

2-methoxy-N-(5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl)acetamide

Cat. No. B2968177
CAS RN: 1396848-80-8
M. Wt: 253.28
InChI Key: XYMUJRLBPDEBDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-methoxy-N-(5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl)acetamide, also known as MTDP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. MTDP belongs to the class of oxadiazole derivatives, which have been reported to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, antitumor, and antimicrobial properties.

Scientific Research Applications

Synthesis and Characterization

Compounds with the 1,3,4-oxadiazole moiety, such as those derived from 2-methoxy-N-(5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl)acetamide, have been synthesized through various chemical reactions, showcasing a diverse range of activities due to their structural versatility. These compounds are synthesized using successive conversions of aromatic acids into corresponding esters, hydrazides, and then 1,3,4-oxadiazole derivatives. Their structures are confirmed using spectroscopic methods such as NMR, IR, and mass spectrometry, ensuring the accuracy of the molecular framework essential for their biological activities (Rehman et al., 2013).

Biological Screening

The synthesized 1,3,4-oxadiazole derivatives exhibit significant biological activities. For example, some derivatives have shown promising results as enzyme inhibitors. Their activity against enzymes like acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), important for neurological functions, indicates potential therapeutic applications in treating diseases associated with cholinesterase malfunction (Rehman et al., 2013). Additionally, compounds with the 1,3,4-oxadiazole core have been evaluated for their α-glucosidase inhibitory potential, suggesting a possible role in managing diabetes through the inhibition of carbohydrate digestion and absorption (Iftikhar et al., 2019).

Antimicrobial and Antitumor Activities

Derivatives of 1,3,4-oxadiazole have also been explored for their antimicrobial and antitumor properties. Certain compounds have demonstrated potent activity against various bacterial strains, showcasing their potential as new antimicrobial agents. Additionally, some derivatives have been found to possess significant antiproliferative activity against human tumor cell lines, indicating their potential as chemotherapeutic agents. This includes activity against lung and breast cancer cell lines, suggesting a broad spectrum of anticancer activity which could lead to new treatments for cancer (Kaya et al., 2017).

properties

IUPAC Name

2-methoxy-N-[5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl]acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H11N3O3S/c1-6-3-7(17-5-6)9-12-13-10(16-9)11-8(14)4-15-2/h3,5H,4H2,1-2H3,(H,11,13,14)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XYMUJRLBPDEBDV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CSC(=C1)C2=NN=C(O2)NC(=O)COC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H11N3O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

253.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-methoxy-N-[5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.